1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-phenylethyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(2,5-dimethylphenyl)sulfonyl-N-(2-phenylethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C22H28N2O3S/c1-17-8-9-18(2)21(16-17)28(26,27)24-14-11-20(12-15-24)22(25)23-13-10-19-6-4-3-5-7-19/h3-9,16,20H,10-15H2,1-2H3,(H,23,25)
• InChI Key: WTNKRBNGAJOTQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCC(CC2)C(=O)NCCC3=CC=CC=C3
• Molecular Formula: C22H28N2O3S
• Molecular Weight: 400.5 g/mol

Description

1-[(2,5-dimethylphenyl)sulfonyl]-N-(2-phenylethyl)-4-piperidinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as DPPC and is used as a tool compound to study the role of the sigma-1 receptor in various biological processes.

Mechanism of Action

DPPC selectively activates the sigma-1 receptor by binding to its allosteric site. The activation of the sigma-1 receptor leads to the modulation of various signaling pathways such as calcium signaling, ER stress, and oxidative stress. The modulation of these pathways leads to the biological effects of DPPC such as neuroprotection, pain modulation, and addiction.
Biochemical and Physiological Effects:
DPPC has been shown to have various biochemical and physiological effects. It has been shown to have neuroprotective effects by reducing oxidative stress and ER stress in neuronal cells. It has also been shown to have pain modulatory effects by reducing the release of substance P in the spinal cord. Additionally, DPPC has been shown to have anti-addictive effects by reducing the rewarding effects of drugs of abuse such as cocaine and methamphetamine.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DPPC in lab experiments is its selectivity towards the sigma-1 receptor. This allows researchers to study the specific effects of sigma-1 receptor activation without the interference of other receptors. However, one of the limitations of using DPPC is its low solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the use of DPPC in scientific research. One direction is the study of its effects on neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is the study of its effects on cancer cells, as the sigma-1 receptor has been shown to be involved in cancer cell proliferation and survival. Additionally, the development of more selective and potent sigma-1 receptor agonists and antagonists could lead to the development of new therapeutic agents for various diseases.

Synthesis Methods

The synthesis of DPPC involves the reaction of 1-[(2,5-dimethylphenyl)sulfonyl]-4-piperidinecarboxylic acid with 2-phenylethylamine. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain pure DPPC.

Scientific Research Applications

DPPC is widely used as a tool compound to study the role of the sigma-1 receptor in various biological processes. The sigma-1 receptor is a transmembrane protein that is expressed in various tissues and is involved in various physiological and pathological processes. DPPC is used to selectively activate the sigma-1 receptor and study its effects on various biological processes such as neuroprotection, pain modulation, and addiction.